Cas no 1185306-64-2 (4-Bromo-2-(ethyl-d5)-thiazole)
4-Bromo-2-(ethyl-d5)-thiazole structure
Product Name:4-Bromo-2-(ethyl-d5)-thiazole
CAS No:1185306-64-2
MF:C5H6BrNS
MW:197.107647418976
CID:6810720
PubChem ID:45787994
Update Time:2025-03-28
4-Bromo-2-(ethyl-d5)-thiazole Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-2-(ethyl-d5)-thiazole
- 1185306-64-2
- AKOS015943627
- CS-18739
-
- Inchi: 1S/C5H6BrNS/c1-2-5-7-4(6)3-8-5/h3H,2H2,1H3/i1D3,2D2
- InChI Key: UGOTVBQVKYAZSV-ZBJDZAJPSA-N
- SMILES: BrC1=CSC(C([2H])([2H])C([2H])([2H])[2H])=N1
Computed Properties
- Exact Mass: 195.97182Da
- Monoisotopic Mass: 195.97182Da
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 78.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 41.1Ų
4-Bromo-2-(ethyl-d5)-thiazole Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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